Cas no 2172224-33-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid
• CAS No: 2172224-33-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6227738
• PubChem ID: 165503688
• Update Time: 2025-07-22

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid
• EN300-1494852
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}-2-methylpropanoic acid
• 2172224-33-6

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)15-28-25(30)22-13-3-2-4-14-24(22)29-27(33)34-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-24H,2-4,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： SMVMMNQHTRXPLA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(NCC(C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid (CAS No. 2172224-33-6)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172224-33-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cycloheptyl moiety linked to a formamido group, further functionalized with a fluoren-9-yl methoxycarbonyl (Fmoc) protected amine. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also opens up avenues for exploring its potential biological activities and therapeutic applications.

The Fmoc group is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. In the context of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid, the Fmoc moiety likely serves as a protecting group for an amine functionality, which can be selectively deprotected to reveal the underlying amine for further chemical manipulation or biological evaluation. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of peptidomimetics or protease inhibitors.

The cycloheptyl ring in this compound introduces a bulky, rigid structure that can influence both the conformational flexibility and the interactions of the molecule with biological targets. Such structural motifs are often employed in drug design to enhance binding affinity or to modulate pharmacokinetic properties. The formamido group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. Together, these structural features suggest that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid may exhibit unique chemical and biological properties worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with high precision. These tools have been instrumental in designing and optimizing molecules like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid for specific biological targets. For instance, virtual screening techniques can be used to identify potential binding sites on proteins or enzymes, while molecular dynamics simulations can provide insights into the dynamic behavior of the molecule within a biological environment. Such computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

In addition to its synthetic utility, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid may also serve as a building block for exploring novel therapeutic strategies. The combination of a rigid cycloheptyl ring and a polar formamido group could make it an effective scaffold for designing molecules that interact with specific biological pathways. For example, such compounds might be investigated for their potential as modulators of enzyme activity or as ligands for receptors involved in neurological disorders. The presence of the Fmoc group further enhances its versatility, allowing for post-synthetic modifications that can fine-tune its biological properties.

The field of medicinal chemistry has seen significant progress in recent years, driven by innovations in synthetic methodologies and an increased understanding of molecular recognition principles. Compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid exemplify the complexity and sophistication that modern drug discovery endeavors encompass. By leveraging advanced synthetic techniques and computational tools, researchers are able to design and synthesize molecules with tailored properties that meet specific therapeutic requirements.

One particularly exciting area of research is the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The use of protecting groups like Fmoc is integral to this process, as it allows for controlled synthesis and deprotection steps that yield precise molecular architectures. The compound under discussion could be a key intermediate in constructing such peptidomimetics, offering a pathway to novel therapeutic agents that target protein-protein interactions or enzyme catalysis.

Furthermore, the growing interest in targeted therapy has led to the exploration of small molecules that selectively inhibit specific disease-causing pathways. Compounds with unique structural features like those found in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid have the potential to disrupt these pathways without affecting normal cellular processes. This specificity is crucial for minimizing side effects and improving patient outcomes. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that address these challenges effectively.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, pharmacologists, and computer scientists must work together to translate complex chemical structures into effective therapeutics. The study of compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid exemplifies this collaborative approach, as it requires expertise from multiple fields to fully understand its potential applications and limitations.

In conclusion,3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}-2-methylpropanoic acid (CAS No. 2172224-33-6) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, featuring both protecting groups and functional moieties designed for biological interaction, makes it a valuable tool for synthetic chemists and drug developers alike. As computational methods continue to improve and our understanding of biological systems deepens, compounds like this will play an increasingly important role in discovering new therapies that address unmet medical needs.